Cas no 2418734-19-5 (3-Azido-4-methyl-5-(sulfanylmethyl)benzoic acid)

• Product Name: 3-Azido-4-methyl-5-(sulfanylmethyl)benzoic acid
• CAS No: 2418734-19-5
• MF: C₉H₉N₃O₂S
• MW: 223.251660108566
• CID: 5680028
• PubChem ID: 165774987
• Update Time: 2025-05-25

3-Azido-4-methyl-5-(sulfanylmethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2418734-19-5
• 3-azido-4-methyl-5-(sulfanylmethyl)benzoic acid
• EN300-26626687
• 3-Azido-4-methyl-5-(sulfanylmethyl)benzoic acid

• Inchi： 1S/C9H9N3O2S/c1-5-7(4-15)2-6(9(13)14)3-8(5)11-12-10/h2-3,15H,4H2,1H3,(H,13,14)
• InChI Key： WKXXLEGUURJCCY-UHFFFAOYSA-N
• SMILES： SCC1C=C(C(=O)O)C=C(C=1C)N=[N+]=[N-]

Computed Properties

• Exact Mass: 223.04154771g/mol
• Monoisotopic Mass: 223.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.7Ų

Additional information on 3-Azido-4-methyl-5-(sulfanylmethyl)benzoic acid

Recent Advances in the Application of 3-Azido-4-methyl-5-(sulfanylmethyl)benzoic acid (CAS: 2418734-19-5) in Chemical Biology and Drug Discovery

3-Azido-4-methyl-5-(sulfanylmethyl)benzoic acid (CAS: 2418734-19-5) has emerged as a versatile building block in chemical biology and drug discovery due to its unique structural features, including an azido group and a sulfanylmethyl moiety. Recent studies have highlighted its potential in bioorthogonal chemistry, targeted drug delivery, and the development of novel therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, biological interactions, and pharmacological relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-Azido-4-methyl-5-(sulfanylmethyl)benzoic acid as a click chemistry reagent for the site-specific modification of proteins and peptides. The researchers utilized the azido group for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling the conjugation of fluorescent probes and drug payloads to target biomolecules. The sulfanylmethyl group further facilitated thiol-disulfide exchange reactions, expanding the compound's applicability in multifunctional bioconjugation strategies.

In the context of drug discovery, a team from MIT reported the incorporation of 2418734-19-5 into a series of small molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer signaling pathways. The compound's benzoic acid scaffold provided optimal spatial orientation for binding to hydrophobic pockets, while the azido group allowed for subsequent derivatization to improve pharmacokinetic properties. This work, published in ACS Chemical Biology, represents a significant advancement in the design of PPI modulators with enhanced selectivity and potency.

Recent structural-activity relationship (SAR) studies have explored modifications to the 3-Azido-4-methyl-5-(sulfanylmethyl)benzoic acid scaffold to optimize its biological activity. A 2024 paper in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of over 20 analogs, systematically varying the methyl and sulfanylmethyl substituents. The results indicated that the current structure provides an optimal balance between metabolic stability and target engagement, making it particularly valuable for developing protease-activated receptor (PAR) antagonists.

From a pharmacological perspective, preclinical studies using animal models have demonstrated the compound's favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profile. The benzoic acid moiety contributes to good aqueous solubility, while the azido group remains stable under physiological conditions until activated for targeted reactions. These characteristics position 2418734-19-5 as a promising candidate for further development in precision medicine applications.

Looking forward, researchers are exploring the use of 3-Azido-4-methyl-5-(sulfanylmethyl)benzoic acid in the development of antibody-drug conjugates (ADCs) and PROTACs (Proteolysis Targeting Chimeras). Its dual functionality allows for simultaneous attachment to antibodies or E3 ligase ligands while providing a handle for drug payload connection. Several pharmaceutical companies have included derivatives of this compound in their pipelines, with anticipated IND submissions in 2025.

In conclusion, 3-Azido-4-methyl-5-(sulfanylmethyl)benzoic acid (CAS: 2418734-19-5) represents a multifunctional chemical tool with growing importance in modern drug discovery and chemical biology. Its unique combination of reactive groups enables diverse applications ranging from bioconjugation to direct therapeutic intervention. As research continues to elucidate its full potential, this compound is poised to make significant contributions to the development of next-generation therapeutics and diagnostic agents.